Cas no 391863-17-5 (N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
• CAS No: 391863-17-5
• MF: C₁₂H₁₀FN₃OS
• MW: 263.290704250336
• CID: 6599853
• PubChem ID: 855320
• Update Time: 2025-10-05

N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
• N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-
• Oprea1_828432
• AKOS000653128
• Oprea1_060575
• F0453-0170
• AB00667884-01
• 391863-17-5
• N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide

• Inchi： 1S/C12H10FN3OS/c13-9-5-3-8(4-6-9)11-15-16-12(18-11)14-10(17)7-1-2-7/h3-7H,1-2H2,(H,14,16,17)
• InChI Key： CYMWHNFVJCWEGL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C(F)C=C3)S2)=O)CC1

Computed Properties

• Exact Mass: 263.05286129g/mol
• Monoisotopic Mass: 263.05286129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• pka: 9.19±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide

N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide (CAS No. 391863-17-5): A Comprehensive Overview

N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide (CAS No. 391863-17-5) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a cyclopropane ring and a thiadiazole moiety, is being explored for its potential applications in drug development and other advanced chemical industries.

The molecular formula of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide is C12H10FN3OS, with a molecular weight of 263.29 g/mol. Its structure includes a 4-fluorophenyl group attached to a 1,3,4-thiadiazole ring, which is further linked to a cyclopropanecarboxamide unit. This combination of functional groups makes it a promising candidate for various biochemical applications.

One of the key reasons for the growing interest in N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide is its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its thiadiazole core, a heterocyclic compound known for its diverse biological activities. The presence of the fluorophenyl group further enhances its pharmacological properties, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide has increased due to its potential applications in treating various diseases. For instance, compounds containing thiadiazole rings have shown antimicrobial, antiviral, and anticancer activities. The incorporation of a cyclopropane ring in its structure adds to its stability and bioavailability, which are critical factors in drug design.

The synthesis of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide involves multi-step organic reactions, often starting with the preparation of the 1,3,4-thiadiazole scaffold. Researchers employ various strategies to optimize the yield and purity of this compound, given its significance in pharmaceutical research. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are routinely used to characterize and validate its structure.

Beyond its pharmaceutical potential, N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide is also being explored in material science. Its unique chemical properties make it a candidate for developing advanced materials with specific electronic or optical characteristics. The fluorophenyl group, in particular, can influence the compound's interaction with other molecules, opening doors for innovative applications.

The global market for N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide is expected to grow as more research highlights its versatility. Pharmaceutical companies and academic institutions are investing in studies to uncover its full potential, particularly in addressing unmet medical needs. The compound's CAS No. 391863-17-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial transactions.

For researchers and industry professionals, understanding the properties and applications of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide is essential. Its combination of a thiadiazole ring and cyclopropane unit offers a unique chemical space for innovation. As studies progress, this compound may play a pivotal role in the next generation of therapeutic and material science breakthroughs.

In conclusion, N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide (CAS No. 391863-17-5) represents a fascinating area of research with broad implications. Its structural features and potential applications make it a compound worth watching in the coming years. Whether in drug development or advanced materials, its impact is likely to be significant, driven by ongoing scientific exploration and technological advancements.